Cas no 1804950-68-2 (Ethyl 3-cyano-4-hydroxypyridine-5-acetate)

• Product Name: Ethyl 3-cyano-4-hydroxypyridine-5-acetate
• CAS No: 1804950-68-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4903965
• Update Time: 2025-10-21

Ethyl 3-cyano-4-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-hydroxypyridine-5-acetate

• Inchi： 1S/C10H10N2O3/c1-2-15-9(13)3-7-5-12-6-8(4-11)10(7)14/h5-6H,2-3H2,1H3,(H,12,14)
• InChI Key： GMQZTIONUIHBFE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CNC=C(C#N)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 398
• XLogP3: 0.2
• Topological Polar Surface Area: 79.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on Ethyl 3-cyano-4-hydroxypyridine-5-acetate

Comprehensive Overview of Ethyl 3-cyano-4-hydroxypyridine-5-acetate (CAS No. 1804950-68-2)

Ethyl 3-cyano-4-hydroxypyridine-5-acetate (CAS No. 1804950-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its cyano and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of heterocyclic derivatives. Its molecular framework, combining a pyridine core with an ester side chain, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for Ethyl 3-cyano-4-hydroxypyridine-5-acetate has surged, driven by its potential in developing novel antimicrobial agents and anticancer drugs. Researchers are particularly interested in its role as a precursor for kinase inhibitors, a class of compounds widely explored in targeted cancer therapies. The compound's cyano group enhances its reactivity, enabling efficient derivatization for optimizing bioactivity. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where small modifications to such intermediates can yield significant therapeutic improvements.

From a synthetic perspective, CAS No. 1804950-68-2 is often synthesized via condensation reactions involving pyridine-2-carbaldehyde derivatives, followed by esterification. Its hydroxyl group offers opportunities for further functionalization, such as glycosylation or phosphorylation, which are critical in designing prodrugs. The compound's stability under physiological conditions also makes it a candidate for drug delivery systems, a hot topic in nanomedicine. Recent publications highlight its utility in creating biocompatible polymers, addressing the need for sustainable materials in healthcare.

The agrochemical sector has also explored Ethyl 3-cyano-4-hydroxypyridine-5-acetate for developing plant growth regulators and pesticide intermediates. Its ability to modulate enzymatic pathways in plants aligns with the global push for eco-friendly crop protection solutions. Notably, its low toxicity profile, as evidenced by preliminary ecotoxicological studies, positions it as a safer alternative to traditional agrochemicals, resonating with the green chemistry movement.

Analytical characterization of CAS No. 1804950-68-2 typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure purity and structural integrity. These techniques are essential for meeting regulatory standards in pharmaceutical applications, where impurity profiling is a critical quality control step. The compound's UV absorption properties further facilitate its detection in complex matrices, supporting its use in diagnostic reagent development.

In the context of intellectual property, several patents have emerged covering synthetic methods and applications of Ethyl 3-cyano-4-hydroxypyridine-5-acetate, reflecting its commercial potential. The rise of AI-driven drug discovery platforms has also accelerated interest in this compound, as machine learning models predict its compatibility with various biological targets. This intersection of computational chemistry and experimental validation underscores its relevance in modern research paradigms.

Looking ahead, the versatility of CAS No. 1804950-68-2 ensures its continued prominence in interdisciplinary research. Whether in designing next-generation therapeutics or advancing sustainable agriculture, this compound exemplifies the synergy between molecular innovation and real-world applications. As laboratories worldwide prioritize high-throughput screening and fragment-based drug design, Ethyl 3-cyano-4-hydroxypyridine-5-acetate remains a cornerstone for scientific progress.